(E)-N-carbamoyl-4-((2-cyano-2-(4-(4-cyclohexylphenyl)thiazol-2-yl)vinyl)amino)benzenesulfonamide

• IUPAC Name: [4-[[(E)-2-cyano-2-[4-(4-cyclohexylphenyl)-1,3-thiazol-2-yl]ethenyl]amino]phenyl]sulfonylurea
• InChI: InChI=1S/C25H25N5O3S2/c26-14-20(15-28-21-10-12-22(13-11-21)35(32,33)30-25(27)31)24-29-23(16-34-24)19-8-6-18(7-9-19)17-4-2-1-3-5-17/h6-13,15-17,28H,1-5H2,(H3,27,30,31)/b20-15+
• InChI Key: GTAIHAYMGKZXKE-HMMYKYKNSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC=C(C=C2)C3=CSC(=N3)C(=CNC4=CC=C(C=C4)S(=O)(=O)NC(=O)N)C#N
• Isomeric SMILES: C1CCC(CC1)C2=CC=C(C=C2)C3=CSC(=N3)/C(=C/NC4=CC=C(C=C4)S(=O)(=O)NC(=O)N)/C#N
• Molecular Formula: C25H25N5O3S2
• Molecular Weight: 507.6 g/mol

Description

(E)-N-carbamoyl-4-((2-cyano-2-(4-(4-cyclohexylphenyl)thiazol-2-yl)vinyl)amino)benzenesulfonamide is a useful research compound. Its molecular formula is C25H25N5O3S2 and its molecular weight is 507.63. The purity is usually 95%.
BenchChem offers high-quality (E)-N-carbamoyl-4-((2-cyano-2-(4-(4-cyclohexylphenyl)thiazol-2-yl)vinyl)amino)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-carbamoyl-4-((2-cyano-2-(4-(4-cyclohexylphenyl)thiazol-2-yl)vinyl)amino)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy Applications

• Benzenesulfonamide derivatives have been explored for their potential in photodynamic therapy (PDT), especially for cancer treatment. A study highlighted the synthesis and characterization of zinc phthalocyanines substituted with new benzenesulfonamide derivative groups containing Schiff base, which showed high singlet oxygen quantum yield and good fluorescence properties, making them suitable as Type II photosensitizers in PDT (Pişkin, Canpolat, & Öztürk, 2020).

Anticancer Activity

• Novel series of benzenesulfonamide derivatives have been synthesized and evaluated for their in vitro antitumor activity. One study found that certain derivatives exhibited remarkable activity and selectivity toward non-small cell lung cancer and melanoma cell lines, indicating the potential of benzenesulfonamide derivatives in cancer therapy (Sławiński & Brzozowski, 2006).

Enzyme Inhibition for Therapeutic Applications

• Another research area focuses on the inhibition of enzymes, such as carbonic anhydrase, by benzenesulfonamide derivatives. These inhibitors have shown potential in treating conditions like glaucoma and neuropathic pain, indicating their importance in medicinal chemistry and drug design (Altug et al., 2017).

Antimicrobial Properties

• Benzenesulfonamide derivatives have also been investigated for their antimicrobial properties. A study synthesized new derivatives and assessed their in vitro antimicrobial efficacy, revealing promising results against various bacterial strains, which could lead to the development of new antimicrobial agents (Abbas, Abd El-Karim, & Abdelwahed, 2017).